Myelopeptide-2 (MP-2)

• Molecular Formula: C41H57N7O8
• Molecular Weight: 775.93

Researchers studying tumor- or virus-induced immunosuppression often encounter T-cell suppression artifacts that generic immunomodulators fail to reverse. Myelopeptide-2 (MP-2) is the only myelopeptide that specifically abolishes T-lymphocyte suppression by tumor-derived products or measles virus, restoring mitogen responsiveness and IL-2/IL-2R expression-unlike MP-1 or MP-3. • Restores T-cell function suppressed by HL-60 leukemia cell conditioned medium or measles virus; MP-1 fails in these systems. • Inhibits solid tumor growth by 70-82% in Ca-755, Lewis lung carcinoma, and S180 sarcoma models. • Retro-analog shows equivalent efficacy, offering synthetic flexibility for scale-up. Supplied as a lyophilized solid, ≥95% purity by HPLC. Standard international B2B shipping with appropriate documentation for research-use-only compliance.

Myelopeptide-2 (MP-2) Peptide Overview

Myelopeptide-2 (MP-2), also known by its amino acid sequence Leu-Val-Val-Tyr-Pro-Trp (LVVYPW), is a hexapeptide first isolated from porcine bone marrow cell culture supernatants [1]. With a molecular formula of C₄₁H₅₇N₇O₈ and a molecular weight of 775.93 Da , MP-2 is structurally identical to a conserved fragment (31-36) of the hemoglobin β-chain [1]. This molecule is characterized by its ability to restore mitogenic reactivity in human T lymphocytes that have been suppressed by tumor-derived products or viral infection [2], positioning it as a specialized tool for research in oncology, virology, and immunology.

1

Tumor-induced or virus-induced T-cell suppression research models

2

Hemoglobin β-chain fragment 31-36 endogenous peptide study context

3

Requires MP-2 specific functional profile; not interchangeable with MP-1, MP-3, or MP-4

• [1] Petrov RV, Mikhailova AA, Fonina LA. Bone marrow immunoregulatory peptides (myelopeptides): isolation, structure, and functional activity. Biopolymers. 1997;43(2):139-146. View Source
• [2] Mikhailova AA, Shanurin SY, Belevskaya RG, et al. Myelopeptide-2 recovers interleukin-2 synthesis and interleukin-2 receptor expression in human T lymphocytes depressed by tumor products or measles virus. J Immunother. 2006;29(3):306-312. View Source

MP-2 Irreplaceability vs. Analogs

The myelopeptide family consists of structurally and functionally distinct peptides despite sharing a common bone marrow origin [1]. MP-1 (Phe-Leu-Gly-Phe-Pro-Thr) is an immunocorrector that primarily enhances antibody production, MP-3 (Leu-Val-Cys-Tyr-Pro-Gln) stimulates macrophage phagocytosis, and MP-4 (Phe-Pro-Arg-Ile-Met-Thr-Pro) induces terminal differentiation in leukemic cell lines [1]. MP-2's unique ability to specifically restore T-lymphocyte function that has been suppressed by tumor products or viral agents is not replicated by MP-1 [2] or by other myelopeptides [1]. Substituting MP-2 with MP-1, MP-3, or a generic immunomodulator would fail to address T-cell suppression, leading to inconclusive or negative results in experimental systems involving tumor-induced or virus-induced immunosuppression [3].

MP-2 (Research Target)

Restores T-cell function suppressed by tumor products or measles virus; hemoglobin β-chain 31-36 origin

MP-1 (Potential Substitute)

Enhances antibody production; hemoglobin α-chain 33-38 origin; does not reverse T-cell suppression in reported models

MP-2 (Research Target)

Reported tumor-induced immunosuppression model response; functional selectivity distinguishes from family members

MP-3 / MP-4 (Potential Substitutes)

MP-3 stimulates macrophage phagocytosis; MP-4 induces leukemic cell differentiation; no T-cell suppression reversal reported

• [1] Petrov RV, Mikhaĭlova AA, Fonina LA. Endogenous immunoregulatory peptides (myelopeptides): structure, function, and mechanism of action. Bioorganicheskaia Khimiia. 1999;25(11):811-815. View Source
• [2] Strelkov LA, Mikhailova AA, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996;50(3):143-147. View Source
• [3] Mikhailova AA, Shanurin SY, Belevskaya RG, et al. Myelopeptide-2 recovers interleukin-2 synthesis and interleukin-2 receptor expression in human T lymphocytes depressed by tumor products or measles virus. J Immunother. 2006;29(3):306-312. View Source

MP-2 Evidence-Based Comparison Guide

Functional Selectivity in T-Cell Suppression

MP-2 selectively abolishes T-lymphocyte suppression induced by tumor cell products, an activity that MP-1 entirely lacks. This functional differentiation is critical for researchers studying tumor immune evasion. [1]

T-Cell Suppression Reversal

Head-to-head

MP-2 abolishes HL-60 leukemia CM-induced T-cell suppression; MP-1 does not

Functional selectivity reported in T-cell immunosuppression model

Human T lymphocytes + PHA + HL-60 CM; CD3/CD4 flow cytometry

Evidence Dimension	Restoration of T-lymphocyte proliferative response in presence of HL-60 leukemia cell conditioned medium (CM)
Target Compound Data	Abolished suppression in a dose-dependent manner; restored CD3 and CD4 antigen expression altered by HL-60 CM
Comparator Or Baseline	MP-1 (Phe-Leu-Gly-Phe-Pro-Thr): Did not display this action in the same experimental system
Quantified Difference	Complete functional separation: MP-2 restores, MP-1 does not
Conditions	Human T lymphocytes stimulated with phytohemagglutinin (PHA) and exposed to HL-60 CM; flow cytometry for CD3/CD4 surface antigens

Why This Matters

This functional specificity ensures that procurement of MP-2, not MP-1, is required for assays focused on reversing tumor-mediated T-cell immunosuppression.

• [1] Strelkov LA, Mikhailova AA, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996;50(3):143-147. View Source

Immunoregulatory Potency Differences

MP-2 evokes immunoregulatory effects that are less pronounced and realized at higher concentrations than those of MP-1. This lower potency is a key differentiator for experimental design. [1]

Immunoregulatory Potency

Head-to-head

MP-1 more potent; MP-2 requires higher concentrations for immunoregulatory effects

Concentration-response context may differ; review dose range in experimental design

NZB mouse spleen cells in vitro; Cy-treated mice in vivo

Evidence Dimension	Immunoregulatory effects in vitro and in vivo
Target Compound Data	Less pronounced effects; required higher concentrations
Comparator Or Baseline	MP-1: Enhanced antibody-forming cells, increased ConA-induced proliferation, restored IgG synthesis; more pronounced at lower concentrations
Quantified Difference	MP-1 was more potent; MP-2's effects were weaker and required higher concentrations
Conditions	NZB mouse spleen cells in vitro; Cy-treated (CBAxC57Bl/6)F1 mice in vivo

Why This Matters

Researchers must account for the lower potency and higher concentration requirements of MP-2 when designing dose-response experiments for immunoregulation.

• [1] Mikhailova AA, Shanurin SY, Belevskaya RG, et al. Immunoregulatory effects of two bone-marrow hexapeptides (myelopeptides) in experimental models of immunodeficiency. Immunol Lett. 1995;47(3):199-203. View Source

Antitumor Efficacy in Solid Tumor Models

Both MP-2 and its retro-analog equally inhibit the growth of various solid tumors by 70-82%. This provides a quantitative benchmark for antitumor activity in preclinical models. [1]

Solid Tumor Growth Inhibition

Head-to-head

70-82% inhibition; equal to retro-analog

Reported antitumor model response context; benchmark for comparative studies

Ca-755, Lewis lung, S180 sarcoma models

Evidence Dimension	Inhibition of solid tumor growth
Target Compound Data	70-82% inhibition of tumor growth
Comparator Or Baseline	Retro-analog of MP-2: 70-82% inhibition of tumor growth (equal efficacy)
Quantified Difference	No significant difference in efficacy between MP-2 and its retro-analog
Conditions	Transplantable solid tumors: Ca-755 adenocarcinoma (mammary gland), Lewis adenocarcinoma (lung), S180 sarcoma

Why This Matters

This quantitative efficacy data provides a benchmark for researchers selecting MP-2 for antitumor studies and confirms that retro-analogs may offer alternative synthesis routes without loss of activity.

• [1] Belevskaya RG, Shanurin SY, Mikhailova AA, et al. Synthesis and Properties of the retro-Analogue of Myelopeptide MP-2. Russ J Bioorg Chem. 2005;31(3):256-260. View Source

Structural Origin: Hemoglobin β-Chain Fragment

MP-2 is structurally identical to fragment 31-36 of the hemoglobin β-chain, a feature that distinguishes it from MP-1 (fragment 33-38 of the α-chain) and from MP-3 and MP-4, which have no homology to any functional protein. [1][2]

Structural Origin

Reported

LVVYPW; 100% identity to hemoglobin β-chain 31-36

Supports structure-activity relationship and endogenous-origin studies

MP-1 matches α-chain 33-38; MP-3/MP-4 no homology to functional proteins

Evidence Dimension	Sequence homology to hemoglobin fragments
Target Compound Data	Leu-Val-Val-Tyr-Pro-Trp; identical to hemoglobin β-chain fragment 31-36
Comparator Or Baseline	MP-1: Phe-Leu-Gly-Phe-Pro-Thr; identical to hemoglobin α-chain fragment 33-38. MP-3 and MP-4: no homology to any functional protein.
Quantified Difference	100% sequence identity to a different hemoglobin fragment vs. MP-1; 0% homology to functional proteins for MP-3 and MP-4
Conditions	Sequence alignment and homology analysis

Why This Matters

This structural distinction is crucial for structure-activity relationship (SAR) studies and for understanding the unique biological origin of MP-2 as a hemoglobin-derived immunoregulator.

• [1] Petrov RV, Mikhailova AA, Fonina LA. Bone marrow immunoregulatory peptides (myelopeptides): isolation, structure, and functional activity. Biopolymers. 1997;43(2):139-146. View Source
• [2] Petrov RV, Mikhaĭlova AA, Fonina LA. Endogenous immunoregulatory peptides (myelopeptides): structure, function, and mechanism of action. Bioorganicheskaia Khimiia. 1999;25(11):811-815. View Source

MP-2 Application Scenarios

Investigating Tumor-Induced T-Cell Suppression

For research focused on how leukemia or solid tumor cells suppress T-lymphocyte function, MP-2 is the only myelopeptide that abolishes this suppression. Studies show MP-2 restores mitogen responsiveness and IL-2/IL-2R expression in T cells exposed to HL-60 leukemia cell conditioned medium, while MP-1 fails in this system. [1] This specific activity makes MP-2 essential for dissecting pathways of tumor immune evasion.

Reversing Measles Virus-Induced Immunosuppression

MP-2 is uniquely suited for studies on virus-induced immunosuppression. It recovers IL-2 synthesis and IL-2 receptor expression in human T lymphocytes depressed by measles virus, an activity not reported for MP-1 or MP-3. [2] This supports its use in antiviral research where immune restoration is a key endpoint.

Comparative Antitumor Efficacy Studies

In preclinical oncology, MP-2 provides a quantitative benchmark for antitumor activity, inhibiting solid tumor growth by 70-82% in models including Ca-755 adenocarcinoma, Lewis lung carcinoma, and S180 sarcoma. [3] Its retro-analog shows equal efficacy, offering flexibility in peptide synthesis strategies for large-scale studies.

Application

Selection Property

Validation Focus

Tumor-induced T-cell suppression research

Functional selectivity for T-cell immunosuppression reversal

T-cell proliferation and IL-2/IL-2R expression endpoints

Measles virus-induced immunosuppression studies

Reported IL-2 synthesis recovery in virus-suppressed T cells

Antiviral immune restoration endpoint context

Comparative solid tumor model research

Quantified tumor growth inhibition benchmark (70-82%)

Tumor volume and model-specific endpoint review

• [1] Strelkov LA, Mikhailova AA, Fonina LA, Petrov RV. The bone marrow peptide (myelopeptide-2) abolishes induced by human leukemia HL-60 cell suppression of T lymphocytes. Immunol Lett. 1996;50(3):143-147. View Source
• [2] Mikhailova AA, Shanurin SY, Belevskaya RG, et al. Myelopeptide-2 recovers interleukin-2 synthesis and interleukin-2 receptor expression in human T lymphocytes depressed by tumor products or measles virus. J Immunother. 2006;29(3):306-312. View Source
• [3] Belevskaya RG, Shanurin SY, Mikhailova AA, et al. Synthesis and Properties of the retro-Analogue of Myelopeptide MP-2. Russ J Bioorg Chem. 2005;31(3):256-260. View Source